Cas no 2344-23-2 (Boronic acid, hexyl-, dimethyl ester)

Boronic acid, hexyl-, dimethyl ester structure
2344-23-2 structure
Product Name:Boronic acid, hexyl-, dimethyl ester
CAS No:2344-23-2
MF:C8H19BO2
MW:158.046262979507
CID:1414209
PubChem ID:529041
Update Time:2025-04-20

Boronic acid, hexyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, hexyl-, dimethyl ester
    • hexyl(dimethoxy)borane
    • 2344-23-2
    • hexyl-dimethoxyborane
    • dimethyl 1-hexaneboronate
    • Borane, dimethoxy, hexyl
    • NEGKMWMOGLVJDA-UHFFFAOYSA-N
    • DTXSID50336088
    • SCHEMBL734629
    • dimethyl hexylboronate
    • Inchi: 1S/C8H19BO2/c1-4-5-6-7-8-9(10-2)11-3/h4-8H2,1-3H3
    • InChI Key: NEGKMWMOGLVJDA-UHFFFAOYSA-N
    • SMILES: O(B(CCCCCC)OC)C

Computed Properties

  • Exact Mass: 157.15147
  • Monoisotopic Mass: 158.1478100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 2.34770
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.